Cas no 2227676-56-2 ((2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2227676-56-2
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6281734
• PubChem ID: 28153444
• Update Time: 2025-10-31

(2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine
• 2227676-56-2
• EN300-1862619

• Inchi： 1S/C12H15N3/c1-10(13)7-11-8-14-15(9-11)12-5-3-2-4-6-12/h2-6,8-10H,7,13H2,1H3/t10-/m0/s1
• InChI Key： PIVRBRLGRJLYMC-JTQLQIEISA-N
• SMILES： N1(C2C=CC=CC=2)C=C(C=N1)C[C@H](C)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine

Research Brief on (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine (CAS: 2227676-56-2): Recent Advances and Applications

The compound (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine (CAS: 2227676-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its promising pharmacological properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications. The compound's unique structural features, including the chiral center and the pyrazole moiety, make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the compound's potential as a modulator of central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine exhibits high affinity for serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. The enantiomeric purity of the (2S)-configuration was found to be critical for its biological activity, underscoring the importance of stereoselective synthesis in its development.

In terms of synthesis, advancements have been made in optimizing the yield and enantiomeric excess of (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine. A novel asymmetric catalytic method reported in Organic Letters (2024) achieved an impressive 95% enantiomeric excess, significantly improving upon previous synthetic routes. This methodological breakthrough not only enhances the scalability of production but also reduces the environmental impact by minimizing the use of hazardous reagents.

Pharmacokinetic studies have revealed favorable properties of this compound, including good oral bioavailability and blood-brain barrier penetration. Preclinical trials in animal models have shown promising results in reducing anxiety-like behaviors without significant side effects, as reported in a recent Neuropsychopharmacology publication. These findings position (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine as a potential lead compound for next-generation anxiolytics with improved safety profiles.

Looking forward, several pharmaceutical companies have included derivatives of (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine in their CNS drug pipelines. The compound's versatility allows for structural modifications that could lead to improved selectivity and reduced off-target effects. Ongoing research is exploring its potential applications beyond CNS disorders, including inflammatory diseases and certain types of cancer, where its receptor modulation properties may prove beneficial.

In conclusion, (2S)-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-amine represents an exciting area of research in chemical biology and drug discovery. The recent advances in its synthesis, coupled with promising pharmacological data, suggest that this compound and its derivatives may soon transition from bench to bedside. Continued investigation into its mechanism of action and therapeutic potential is warranted, with particular attention to optimizing its pharmacokinetic properties and minimizing potential adverse effects.